3-Amino-4-pyrrolidin-1-yl-benzoic acid

Specification

• CAS No.: 123986-58-3
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-amino-4-pyrrolidin-1-ylbenzoic acid
• Standard InChI: InChI=1S/C11H14N2O2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2,(H,14,15)
• Standard InChI Key: QXWKTXWBBLXQFC-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)O)N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)O)N

Introduction

3-Amino-4-pyrrolidin-1-yl-benzoic acid is a biochemical compound with significant applications in proteomics research and drug development. It is classified as an amino acid derivative, which places it within a broader context of compounds exhibiting biological activity. This compound's molecular formula is C11H14N2O2, and it has a molecular weight of approximately 206.24 g/mol.

Applications and Research Findings

3-Amino-4-pyrrolidin-1-yl-benzoic acid has several notable applications:

• Proteomics Research: It is used as a biochemical tool in proteomics studies, facilitating the understanding of protein structures and functions.

• Drug Development: The compound is explored as an intermediate in drug synthesis due to its potential biological activity, particularly in modulating enzyme activity or receptor interactions.

Research into its pharmacological properties suggests that it may exhibit effects similar to known pharmaceuticals by interacting with biological targets such as enzymes or receptors.

Mechanism of Action

The mechanism of action of 3-amino-4-pyrrolidin-1-yl-benzoic acid primarily involves its interaction with biological targets. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects. The compound's structure allows it to participate in several chemical reactions, which are crucial for its biological activity.

Comparison with Similar Compounds

Similar compounds, such as 3-amino-4-piperidin-1-yl-benzoic acid, share structural similarities but differ in their substituents. These differences can affect their biological activity and applications.